![molecular formula C12H15N3OS B1209066 5-(3-Butoxyphenyl)-1,3,4-thiadiazol-2-amine](/img/structure/B1209066.png)
5-(3-Butoxyphenyl)-1,3,4-thiadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-amine is an aromatic ether.
Scientific Research Applications
Synthesis and Complex Formation
5-(3-Butoxyphenyl)-1,3,4-thiadiazol-2-amine and its derivatives have been a focus of scientific research primarily due to their versatile applications. One study explored the synthesis of metal complexes of derivatives of 1,3,4-thiadiazol-2-amine, revealing their potential in creating complexes with metals such as Cr(III), Co(II), Ni(II), Cu(II), Zn(II), and Cd(II). These complexes were characterized by various spectroscopic techniques, suggesting the significance of 1,3,4-thiadiazol-2-amine derivatives in coordination chemistry and possibly in material sciences (Al-Amiery et al., 2009).
Structural Analysis and Computational Studies
The compound's structure has also been the subject of computational studies. For instance, the crystal and molecular structure of a 1,3,4-thiadiazol-2-amine derivative was characterized, followed by density functional theory (DFT) calculations to understand its structural geometry, electronic properties, and potential as a nonlinear optical (NLO) material. This indicates the compound's relevance in material science, particularly in the field of NLO materials (Kerru et al., 2019).
Biological Activities and Applications
The biological activities of 1,3,4-thiadiazol-2-amine derivatives have been extensively studied. Schiff bases derived from these compounds were synthesized and exhibited promising DNA protective ability and antimicrobial activity, indicating their potential in medicinal chemistry (Gür et al., 2020). Additionally, derivatives of 1,3,4-thiadiazol-2-amine showed insecticidal activity against cotton leafworm, suggesting their application in agriculture (Ismail et al., 2021).
Synthesis of Novel Derivatives
The compound's versatility is further demonstrated by the synthesis of various derivatives under solvent-free conditions, emphasizing the importance of 1,3,4-thiadiazol-2-amine in synthetic chemistry and its potential in developing new materials or drugs (Ling, 2007).
properties
Molecular Formula |
C12H15N3OS |
---|---|
Molecular Weight |
249.33 g/mol |
IUPAC Name |
5-(3-butoxyphenyl)-1,3,4-thiadiazol-2-amine |
InChI |
InChI=1S/C12H15N3OS/c1-2-3-7-16-10-6-4-5-9(8-10)11-14-15-12(13)17-11/h4-6,8H,2-3,7H2,1H3,(H2,13,15) |
InChI Key |
CDUSDSXOBNLGOJ-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=CC(=C1)C2=NN=C(S2)N |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C2=NN=C(S2)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.